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Compound of Interest

Compound Name: 3-Methylphthalic acid

Cat. No.: B1208027 Get Quote

CAS Number: 37102-74-2

This technical guide provides an in-depth overview of 3-Methylphthalic acid, a key chemical

intermediate. The information is tailored for researchers, scientists, and professionals in the

field of drug development, presenting its chemical and physical properties, synthesis and

purification protocols, and its role in the synthesis of biologically active molecules.

Core Properties and Data
3-Methylphthalic acid is an aromatic dicarboxylic acid. While it is a valuable compound, its

anhydride, 3-methylphthalic anhydride, is more commonly available and serves as the primary

precursor for the acid. The acid is often generated in situ or as a distinct step from the

hydrolysis of the anhydride.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 3-Methylphthalic acid
and its corresponding anhydride for easy comparison.
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Property 3-Methylphthalic Acid
3-Methylphthalic
Anhydride

CAS Number 37102-74-2[1] 4792-30-7[2][3][4][5]

Molecular Formula C₉H₈O₄[1] C₉H₆O₃[2][5]

Molecular Weight 180.16 g/mol [1] 162.14 g/mol [2][5]

Appearance Solid
White to pale yellow crystalline

powder[3][4][6]

Boiling Point 375.9 °C[1] 315.6 °C at 760 mmHg[3]

Melting Point Not available 112-121 °C[5][6]

Solubility
Reacts with water to form the

acid[2][3]
Reacts with water[2][3]

Synthesis and Purification Protocols
Synthesis of 3-Methylphthalic Acid via Hydrolysis of 3-
Methylphthalic Anhydride
The primary route to 3-Methylphthalic acid is through the hydrolysis of 3-methylphthalic

anhydride. This reaction involves the cleavage of the anhydride ring by water to form the

dicarboxylic acid.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add 3-

methylphthalic anhydride.

Hydrolysis: Add a stoichiometric excess of deionized water to the flask. The hydrolysis of

phthalic anhydride, a similar compound, is often catalyzed by a strong acid like sulfuric or

hydrochloric acid.[7]

Heating: Heat the mixture to reflux. The reaction progress can be monitored by the

dissolution of the anhydride.
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Cooling and Crystallization: Once the reaction is complete, allow the solution to cool slowly

to room temperature to facilitate the crystallization of 3-Methylphthalic acid. Further cooling

in an ice bath can maximize the yield.

Isolation: Collect the crystalline product by vacuum filtration.

Drying: Dry the isolated solid, for instance, by pressing it between filter papers and then

allowing it to air-dry or by using a desiccator.
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Caption: Synthesis of 3-Methylphthalic Acid.

Purification by Recrystallization
Recrystallization is a standard method for purifying solid organic compounds. The choice of

solvent is crucial and should be one in which the compound is highly soluble at high

temperatures and poorly soluble at low temperatures.

Experimental Protocol:
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Solvent Selection: While specific solubility data for 3-Methylphthalic acid is not readily

available, water is a common solvent for the recrystallization of similar aromatic carboxylic

acids like phthalic acid.

Dissolution: In an Erlenmeyer flask, add the crude 3-Methylphthalic acid and a minimum

amount of near-boiling water to just dissolve the solid.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to

remove them.

Crystallization: Allow the hot, saturated solution to cool slowly to room temperature, which

promotes the formation of pure crystals. Subsequently, cool the flask in an ice bath to

maximize the crystal yield.

Isolation: Collect the purified crystals by vacuum filtration.

Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining

soluble impurities.

Drying: Dry the purified crystals to a constant weight.
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Purification of 3-Methylphthalic Acid
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Synthesis of Phthalimide Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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